
N-Undecanoylglycine innate immunity sensor

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: N-Undecanoylglycine

CAS No.: 83871-09-4

Cat. No.: S597890

Get Quote

Core Discovery and Technical Overview

The sensor function of N-Undecanoylglycine was identified in a specific population of intestinal epithelial

cells known as Tuft-2 cells [1] [2]. The key elements of this discovery are summarized in the table below.

Component Description

Sensor Cell Intestinal Tuft-2 cell (identified by signature marker Sh2d6 and origin from

Lgr5+ intestinal stem cells) [1] [2]

Receptor Vomeronasal receptor Vmn2r26 (a G-protein coupled receptor, GPCR) [1]

Ligand Bacterial metabolite N-undecanoylglycine [1]

Core Signaling Axis GPCR-PLCγ2-Ca2+ [1]

Key Transcription
Factor

SpiB (promoted by Vmn2r26 signaling, responsible for Tuft-2 cell development
and expansion) [1]

Primary Effector
Function

Production of Prostaglandin D2 (PGD2), which enhances mucus secretion
from Goblet cells to exert antibacterial immunity [1]
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The 2022 study provided quantitative data validating the mechanism, which is consolidated here for easy

reference [1].

Experimental
Finding

Quantitative/Measurable Outcome

Tuft-2 Cell
Expansion

Rapid expansion of Tuft-2 cells in response to bacterial infection [1].

Infection
Susceptibility

Depletion of Tuft-2 cells resulted in susceptibility to bacterial infection [1].

Gene Expression
Profiling

Microarray analysis detailing gene expression of Tuft-2 cells vs. non-Tuft-2
epithelial cells under Shigella infection (Dataset: GSE184675) [2].

Detailed Experimental Protocols

The research utilized a combination of genetic, molecular, and immunological techniques to delineate this

pathway [1] [2].

Identification and Isolation of Tuft-2 Cells
Signature Marker: Tuft-2 cells were identified and isolated based on the expression of the
signature marker Sh2d6, and were confirmed to be derived from Lgr5+ intestinal stem cells,

not bone marrow cells [1] [2].
Gene Expression Analysis

Microarray: The gene expression profile of Tuft-2 cells compared to non-Tuft-2 intestinal
epithelial cells was detailed using microarray technology, particularly under conditions of

Shigella infection. This dataset is publicly available under the accession number GSE184675
[2].

Functional Validation
Cell Depletion Studies: To establish the necessary role of Tuft-2 cells, researchers performed

depletion experiments. The specific methodology (e.g., using diphtheria toxin receptor in
Sh2d6-expressing cells) is inferred as a common approach, though the exact technique is not

specified in the provided abstracts [1].
Bacterial Challenge Model: Mice were subjected to bacterial infection (e.g., with Shigella) to

observe the consequent expansion of Tuft-2 cells and the overall immune response [1].
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N-Undecanoylglycine Sensing Signaling Pathway

The diagram below illustrates the stepwise molecular mechanism by which Tuft-2 cells sense N-

Undecanoylglycine to mount an antibacterial immune response.
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N-Undecanoylglycine sensing by Tuft-2 cells triggers PGD2 production and a transcriptional program for

cell expansion, leading to antibacterial immunity [1].

Research Implications and Future Directions

This discovery redefines the role of Tuft cells beyond anti-parasitic immunity, positioning them as key

sentinels against bacterial invasion [1]. The Vmn2r26 receptor represents a novel potential drug target.

Agonists could be developed to boost mucosal immunity against enteric bacterial infections, while

understanding this pathway may provide insights into the treatment of inflammatory diseases rooted in host-

microbiota interactions [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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